Cas no 503-09-3 (epifluorohydrin)
epifluorohydrin structure
epifluorohydrin Properties
Names and Identifiers
-
- epifluorohydrin
- 1,2-Epoxy-3-fluoropropane
- epifluorohydrine
- ALPHA-Epifluorhydrin
- 2-(Fluoromethyl)oxirane
- (+/-)-epifluorohydrin
- 1,2-epoxy-3-fluoro-propane
- 1,2-Epoxy-3-fluor-propan
- 3-Fluoro-1,2-propenoxide
- Epifluorhydrine
- FLUOROMETHYLOXIRAN
- fluoromethyl-oxirane
- EINECS 207-960-1
- 2-fluoromethyl-oxirane
- 503-09-3
- MFCD00005131
- Propane, 1,2-epoxy-3-fluoro-
- Oxirane, (fluoromethyl)-
- Epifluorohydrin, 98%
- DTXSID4025244
- CS-0238445
- GEO-01282
- 3-Fluoropropene-1,2-oxide
- Q27251088
- 0ZZ4ROH5IL
- UNII-0ZZ4ROH5IL
- oxirane, 2-(fluoromethyl)-
- FLUOROMETHYLOXIRANE
- 2-(Fluoromethyl)oxirane #
- (Fluoromethyl)oxirane
- Propane,2-epoxy-3-fluoro-
- NSC21303
- EN300-195514
- 3-FLUOROPROPYLENE OXIDE
- 5-17-01-00019 (Beilstein Handbook Reference)
- AT22387
- NS00042658
- CCRIS 6034
- NSC 21303
- WLN: T3OTJ B1F
- BRN 0102460
- AKOS005259611
- J1.567I
- FT-0622149
- PS-10259
- NSC-88608
- OXIRANE, (FLUOROMETHYL)-, (+/-)-
- NSC88608
- NSC-21303
- ALBB-023708
- BBL101624
- STL555420
- +Expand
-
- MFCD00005131
- OIFAHDAXIUURLN-UHFFFAOYSA-N
- InChI=1S/C3H5FO/c4-1-3-2-5-3/h3H,1-2H2
- C(C1CO1)F
Computed Properties
- 76.03240
- 0
- 1
- 1
- 76.032443
- 5
- 37.9
- 0
- 0
- 1
- 0
- 0
- 1
- nothing
- nothing
- 0
- 12.5
Experimental Properties
- 0.35470
- 12.53000
- n20/D 1.368(lit.)
- 85-86 °C(lit.)
- Fahrenheit: 39.2 ° f
Celsius: 4 ° c - Colorless Transparent Liquid
- Not determined
- 1.067 g/mL at 25 °C(lit.)
epifluorohydrin Security Information
- GHS02 GHS05 GHS06
- TZ3325000
- 3
- 6.1(a)
- S16-S26-S45-S38-S36/37/39-S33
- I
- I
- R11; R23/24/25; R34
- 6.1(a)
- F T
- UN 2924 3/PG 2
- H225-H301 + H311 + H331-H314
- P210-P280-P304+P340+P310-P305+P351+P338-P370+P378-P403+P235
- 0-6°C
- I
- 11-23/24/25-34
- Danger
- 6.1(a)
epifluorohydrin Customs Data
- 2910900090
-
China Customs Code:
2910900090Overview:
2910900090. Three section epoxide,Epoxy alcohol(phenol,ether),Including its halogenation,sulfonation,Nitrosative or nitrosative derivatives. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2910900090. epoxides, epoxyalcohols, epoxyphenols and epoxyethers, with a three-membered ring, and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
epifluorohydrin Price
epifluorohydrin Suppliers
JU SHENG HUA XUE YAN JIU YUAN
Audited Supplier
(CAS:503-09-3)
CHEN PAN
18064118002
1400838822@qq.com
HU BEI JU SHENG Technology Co., Ltd.
Audited Supplier
(CAS:503-09-3)
WANG SHAN
18871490354
1400848866@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:503-09-3)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:503-09-3)
TANG SI LEI
15026964105
2881489226@qq.com
epifluorohydrin Related Literature
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Sachin Rama Chaudhari,N. Suryaprakash RSC Adv. 2014 4 15018
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Morgan R. Alexander,Jason D. Whittle,David Barton,Robert D. Short J. Mater. Chem. 2004 14 408
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3. Chemistry of the SO bond. Part IV. Conformational analysis of ethylene sulphitesChristopher H. Green,Desmond G. Hellier J. Chem. Soc. Perkin Trans. 2 1975 190
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4. 669. Organic fluorine compounds. Part XX. Some reactions of 1-chloro-3-fluoropropan-2-ol and epifluorohydrinErnst D. Bergmann,Sasson Cohen,Israel Shahak J. Chem. Soc. 1961 3448
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Christopher D. Bray,Fabrizio Minicone Chem. Commun. 2010 46 5867
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Michael North,Riccardo Pasquale,Carl Young Green Chem. 2010 12 1514
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Mark D. Marshall,Helen O. Leung,Sérgio R. Domingos,Anna Krin,Melanie Schnell,Nathan A. Seifert,Yunjie Xu,Wolfgang J?ger Phys. Chem. Chem. Phys. 2022 24 28495
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8. Rotational isomerism in epifluorohydrinW. A. Thomas J. Chem. Soc. B 1968 1187
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Damien M. Murphy,Ian A. Fallis,Emma Carter,David J. Willock,James Landon,Sabine Van Doorslaer,Evi Vinck Phys. Chem. Chem. Phys. 2009 11 6757
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Stephanie J. Mattingly,Melinda Wuest,Eugene J. Fine,Ralf Schirrmacher,Frank Wuest RSC Med. Chem. 2020 11 297
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